Cas no 173996-22-0 (5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol)

• Product Name: 5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
• CAS No: 173996-22-0
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5275580
• Update Time: 2026-03-09

5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 5,7-difluoro-1,2,3,4-tetrahydro-
• 5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol

• Inchi： 1S/C10H10F2O/c11-7-3-6-4-8(13)1-2-9(6)10(12)5-7/h3,5,8,13H,1-2,4H2
• InChI Key： XQIONCDGNVRBQG-UHFFFAOYSA-N
• SMILES： C1C2=C(C(F)=CC(F)=C2)CCC1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol

5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-Ol: A Promising Compound in Pharmaceutical Research

5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol (CAS No. 173996-22-0) represents a structurally unique compound with significant potential in pharmaceutical development. This molecule belongs to the class of tetrahydro-naphthalene derivatives, characterized by a fused ring system with a hydroxyl group at the 2-position and fluorine atoms at the 5 and 7 positions. The combination of these functional groups contributes to its distinct chemical properties and biological activity. Recent studies have highlighted its role in modulating signaling pathways associated with neurodegenerative diseases and inflammatory responses, making it a subject of intense research in the field of drug discovery.

The molecular structure of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol is based on a tetrahydro-naphthalene core, which is a bicyclic aromatic hydrocarbon. The introduction of fluorine atoms at positions 5 and 7 introduces electronic effects that alter the molecule's reactivity and interactions with biological targets. The hydroxyl group at the 2-position further enhances its polarity and potential for hydrogen bonding, which is critical for its pharmacokinetic behavior. This unique combination of functional groups allows the compound to interact with various receptors and enzymes, expanding its therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol through catalytic methods. One notable study published in 2023 demonstrated the use of transition-metal-catalyzed fluorination reactions to selectively introduce fluorine atoms into the naphthalene ring. This approach not only improves the yield of the compound but also reduces the formation of byproducts, which is crucial for large-scale pharmaceutical production. The development of such synthetic strategies underscores the importance of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol in the context of green chemistry and sustainable drug manufacturing.

Biological studies have revealed that 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol exhibits potential as an anti-inflammatory agent. Research published in 2024 highlighted its ability to inhibit the activity of phospholipase A2 (PLA2), an enzyme involved in the production of inflammatory mediators. By reducing the release of arachidonic acid and its metabolites, this compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings align with the growing interest in targeting lipid metabolism pathways for the development of novel anti-inflammatory therapies.

In the realm of neurodegenerative diseases, 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol has shown promise as a modulator of the Wnt/β-catenin signaling pathway. A 2023 study demonstrated that this compound can enhance the stability of β-catenin, thereby promoting neuronal survival and differentiation. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where dysregulation of Wnt signaling is implicated in pathogenesis. The ability of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol to influence this pathway suggests its potential as a therapeutic agent for neurodegenerative disorders.

Pharmacokinetic studies have further elucidated the behavior of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol in biological systems. Research published in 2024 indicated that the compound exhibits moderate oral bioavailability, with a half-life of approximately 4 hours in rodent models. These properties are favorable for drug development, as they suggest the potential for once-daily dosing regimens. However, further studies are needed to determine its metabolic profile in humans and to assess its safety in long-term use.

Recent advances in computational chemistry have enabled the prediction of the binding affinity of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol to various protein targets. Molecular docking simulations have identified potential interactions with enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC), which are implicated in inflammation and cancer. These computational models provide valuable insights into the mechanism of action of the compound and guide the design of more potent derivatives. The integration of in silico methods with experimental studies is essential for the optimization of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol as a therapeutic agent.

Despite its promising properties, challenges remain in the development of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol as a drug candidate. One key issue is the need to improve its solubility and stability in physiological conditions. Researchers are exploring the use of prodrug strategies and chemical modifications to enhance these properties. For example, the introduction of hydrophilic groups or the formation of conjugates with amino acids may improve the compound's aqueous solubility and prolong its plasma half-life.

Another area of focus is the evaluation of the compound's safety profile. While preclinical studies have shown limited toxicity, long-term effects in animal models require further investigation. Additionally, the potential for drug interactions with other medications must be assessed, particularly in patients with chronic conditions. These considerations are critical for the transition of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol from a research compound to a therapeutic agent.

The future of 5,7-Difluoro-1,2,3,4-Tetrahydronaphthalen-2-ol in pharmaceutical research is closely tied to advancements in personalized medicine and targeted therapies. The ability to tailor its chemical structure for specific diseases or patient populations will be key to maximizing its therapeutic potential. Collaborative efforts between academia, industry, and regulatory agencies will be essential to overcome the challenges in its development and ensure its safe and effective use in clinical settings.